Cas no 89001-54-7 (Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester)
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester is a versatile organic compound with significant synthetic applications. This compound exhibits high reactivity and selectivity, making it a valuable intermediate in the synthesis of various organic compounds. Its unique structural features provide stability and enhance its performance in chemical reactions, particularly in the pharmaceutical and agrochemical industries.
89001-54-7 structure
Product Name:Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
CAS No:89001-54-7
MF:C10H10BrNO4
MW:288.094702243805
CID:616635
PubChem ID:58066683
Update Time:2025-07-14
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester
- ethyl 2-(bromomethyl)-4-nitrobenzoate
- Ethyl-2-(bromomethyl)-4-nitrobenzoate
- 2-bromomethyl-4-nitro-benzoic acid ethyl ester
- DTXSID20728734
- 89001-54-7
- TVUNJJJIGGBKHX-UHFFFAOYSA-N
- FT-0749430
- SCHEMBL429791
-
- Inchi： 1S/C10H10BrNO4/c1-2-16-10(13)9-4-3-8(12(14)15)5-7(9)6-11/h3-5H,2,6H2,1H3
- InChI Key： TVUNJJJIGGBKHX-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C=CC=1C(=O)OCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 286.97932g/mol
- Monoisotopic Mass: 286.97932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 72.1Ų
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015006095-250mg |
Ethyl 2-bromomethyl-4-nitrobenzoate |
89001-54-7 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A015006095-500mg |
Ethyl 2-bromomethyl-4-nitrobenzoate |
89001-54-7 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A015006095-1g |
Ethyl 2-bromomethyl-4-nitrobenzoate |
89001-54-7 | 97% | 1g |
$1519.80 | 2023-08-31 |
Benzoic acid, 2-(bromomethyl)-4-nitro-, ethyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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